Cas no 756874-19-8 (4-(dimethylamino)pentanoic acid)

• Product Name: 4-(dimethylamino)pentanoic acid
• CAS No: 756874-19-8
• Molecular Formula: C₇H₁₅NO₂
• Molecular Weight: 145.199502229691
• MDL: MFCD16693401
• CID: 549232
• PubChem ID: 18442969

4-(dimethylamino)pentanoic acid Properties

Names and Identifiers

• Pentanoic acid,4-(dimethylamino)-
• Pentanoic acid, 4-(dimethylamino)- (9CI)
• 4-(dimethylamino)pentanoic acid

• MDL： MFCD16693401
• InChIKey： NYVQMWFPRPLDSH-UHFFFAOYSA-N
• Inchi： 1S/C7H15NO2/c1-6(8(2)3)4-5-7(9)10/h6H,4-5H2,1-3H3,(H,9,10)
• SMILES： C(O)(=O)CCC(N(C)C)C

Computed Properties

• Exact Mass: 145.11035
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 145.11
• Heavy Atom Count: 10
• Complexity: 112
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• PSA: 40.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Amino fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Amino fatty acids